Cas no 326860-05-3 (1-(o-Tolyl)-1,4-diazepane)
1-(o-Tolyl)-1,4-diazepane structure
Product Name:1-(o-Tolyl)-1,4-diazepane
CAS No:326860-05-3
MF:C12H18N2
MW:190.284722805023
CID:917172
PubChem ID:16119673
Update Time:2025-04-19
1-(o-Tolyl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(o-Tolyl)-1,4-diazepane
- 1-(2-methylphenyl)-1,4-diazepane
- 1-(2-methylphenyl)-1,4-diazepane(SALTDATA: CH3COOH)
- 1-o-tolyl-1,4-diazepane
- 1-(2-toluyl)-1,4-diazepane
- AG-F-09430
- CTK4G9112
- SureCN409069
- DTXSID50583075
- CHEMBRDG-BB 4010842
- 326860-05-3
- AKOS010813958
- SCHEMBL409069
-
- MDL: MFCD08059821
- Inchi: 1S/C12H18N2/c1-11-5-2-3-6-12(11)14-9-4-7-13-8-10-14/h2-3,5-6,13H,4,7-10H2,1H3
- InChI Key: YHUAEMGXOVDDIM-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2C)CCNCCC1
Computed Properties
- Exact Mass: 190.14700
- Monoisotopic Mass: 190.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 15.27000
- LogP: 2.18850
1-(o-Tolyl)-1,4-diazepane Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(o-Tolyl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM283811-1g |
1-(o-Tolyl)-1,4-diazepane |
326860-05-3 | 95% | 1g |
$446 | 2022-06-11 | |
| Chemenu | CM283811-1g |
1-(o-Tolyl)-1,4-diazepane |
326860-05-3 | 95% | 1g |
$446 | 2021-06-09 | |
| Crysdot LLC | CD12083469-1g |
1-(o-Tolyl)-1,4-diazepane |
326860-05-3 | 95+% | 1g |
$472 | 2024-07-24 |
1-(o-Tolyl)-1,4-diazepane Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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